97-86-9

Isobutyl methacrylate

In Stock

• CAS RN:
• 97-86-9

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3

• InChIKey:
• RUMACXVDVNRZJZ-UHFFFAOYSA-N

• Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.

2-Bromo-4,6-dichloroaniline

In Stock

• CAS RN:
• 697-86-9

• Formula:
• C6H4BrCl2N

• InChI:
• InChI=1S/C6H4BrCl2N/c7-4-1-3(8)2-5(9)6(4)10/h1-2H,10H2

• InChIKey:
• DTPADCOGQUOGHT-UHFFFAOYSA-N

• 2-Bromo-4,6-dichloroaniline is a useful research compound. Its molecular formula is C6H4BrCl2N and its molecular weight is 240.91 g/mol. The purity is usually 95%.

4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 5097-86-9

• Formula:
• C8H6ClN3O

• InChI:
• InChI=1S/C8H6ClN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)

• InChIKey:
• PMXUOAFWKPAZIG-UHFFFAOYSA-N

• 4-(4-Chlorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.6 g/mol. The purity is usually 95%.

Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate

In Stock

• CAS RN:
• 92197-86-9

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-10(13(15)17-3)8-14-9-11-6-4-5-7-12(11)16-2/h4-7,10,14H,8-9H2,1-3H3

• InChIKey:
• GZDXTCZEQXKDHF-UHFFFAOYSA-N

• Methyl 3-{[(2-methoxyphenyl)methyl]amino}-2-methylpropanoate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

Calcium bis((R)-2-hydroxy-4-(methylthio)butyrate)

Usually In Stock

• CAS RN:
• 71597-86-9

• Formula:
• C10H18CaO6S2

• InChI:
• InChI=1S/2C5H10O3S.Ca/c2*1-9-3-2-4(6)5(7)8;/h2*4,6H,2-3H2,1H3,(H,7,8);/q;;+2/p-2/t2*4-;/m11./s1

• InChIKey:
• ABRVDWASZFDIEH-KDAOEQPASA-L

• Calcium bis((R)-2-hydroxy-4-(methylthio)butyrate), also known as Calcium bis((R)-2-hydroxy-4-(methylthio)butyrate), is a useful research compound. Its molecular formula is C10H18CaO6S2 and its molecular weight is 338.446. The purity is usually 95%.

(R)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl acetate

In Stock

• CAS RN:
• 18797-86-9

• Formula:
• C22H28N2O4

• InChI:
• InChI=1S/C22H26N2O3/c1-4-15-13-24-10-8-16(15)11-21(24)22(27-14(2)25)18-7-9-23-20-6-5-17(26-3)12-19(18)20/h4-7,9,12,15-16,21-22H,1,8,10-11,13H2,2-3H3/t15-,16-,21-,22+/m0/s1

• InChIKey:
• LBXIBQQYUBUMMK-VYXDICFBSA-N

• (R)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl acetate, also known as (R)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl acetate, is a useful research compound. Its molecular formula is C22H28N2O4 and its molecular weight is 366.5 g/mol. The purity is usually 95%.

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(4-hydroxybenzylidene)propanehydrazide

In Stock

• CAS RN:
• 398997-86-9

• Formula:
• C27H30N4O2

• InChI:
• InChI=1S/C27H30N4O2/c32-25-13-11-22(12-14-25)21-28-29-26(33)15-16-30-17-19-31(20-18-30)27(23-7-3-1-4-8-23)24-9-5-2-6-10-24/h1-14,21,27,32H,15-20H2,(H,29,33)/b28-21+

• InChIKey:
• BVEHLTHHROWVSN-SGWCAAJKSA-N

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(4-hydroxybenzylidene)propanehydrazide is a useful research compound. Its molecular formula is C27H30N4O2 and its molecular weight is 442.563. The purity is usually 95%.

Ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Usually In Stock

• CAS RN:
• 937597-86-9

• Formula:
• C13H9ClF4N2O2S

• InChI:
• InChI=1S/C13H9ClF4N2O2S/c1-2-22-11(21)9-10(13(16,17)18)20-12(23-9)19-8-4-3-6(15)5-7(8)14/h3-5H,2H2,1H3,(H,19,20)

• InChIKey:
• MOZUTADLSBPZGK-UHFFFAOYSA-N

• Ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C13H9ClF4N2O2S and its molecular weight is 368.73. The purity is usually 95%.

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-methylbenzamide

In Stock

• CAS RN:
• 953997-86-9

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-15-4-2-5-17(12-15)19(22)20-13-16-7-9-21(10-8-16)14-18-6-3-11-23-18/h2-6,11-12,16H,7-10,13-14H2,1H3,(H,20,22)

• InChIKey:
• UBXIFWBSNVRRMR-UHFFFAOYSA-N

• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.

2-bromo-3,4-difluoropyridine

In Stock

• CAS RN:
• 1807197-86-9

• Formula:
• C5H2BrF2N

• 2-bromo-3,4-difluoropyridine is a useful research compound. Its molecular formula is C5H2BrF2N and its molecular weight is 194. The purity is usually 95%.

2-[5-amino-4-(methylsulfonyl)-3-(methylthio)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide

In Stock

• CAS RN:
• 1019097-86-9

• Formula:
• C14H16N4O5S2

• InChI:
• InChI=1S/C14H16N4O5S2/c1-24-14-12(25(2,20)21)13(15)18(17-14)6-11(19)16-8-3-4-9-10(5-8)23-7-22-9/h3-5H,6-7,15H2,1-2H3,(H,16,19)

• InChIKey:
• OWQFPROLKBHJQA-UHFFFAOYSA-N

• 2-[5-amino-4-(methylsulfonyl)-3-(methylthio)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide is a useful research compound. Its molecular formula is C14H16N4O5S2 and its molecular weight is 384.43. The purity is usually 95%.

(6R)-5-Benzyl-2-(4-methylphenyl)sulfonyl-6-propan-2-yl-8-oxa-2,5-diazaspiro[3.5]nonane

In Stock

• CAS RN:
• 1556097-86-9

• Formula:
• C23H30N2O3S

• InChI:
• InChI=1S/C23H30N2O3S/c1-18(2)22-14-28-17-23(25(22)13-20-7-5-4-6-8-20)15-24(16-23)29(26,27)21-11-9-19(3)10-12-21/h4-12,18,22H,13-17H2,1-3H3/t22-/m0/s1

• InChIKey:
• YFNXQASEOBGQOC-QFIPXVFZSA-N

• (6R)-5-Benzyl-2-(4-methylphenyl)sulfonyl-6-propan-2-yl-8-oxa-2,5-diazaspiro[3.5]nonane is a useful research compound. Its molecular formula is C23H30N2O3S and its molecular weight is 414.56. The purity is usually 95%.

2-(2-chlorophenyl)-N-{[4-(furan-2-yl)thiophen-2-yl]methyl}acetamide

Usually In Stock

• CAS RN:
• 2379997-86-9

• Formula:
• C17H14ClNO2S

• InChI:
• InChI=1S/C17H14ClNO2S/c18-15-5-2-1-4-12(15)9-17(20)19-10-14-8-13(11-22-14)16-6-3-7-21-16/h1-8,11H,9-10H2,(H,19,20)

• InChIKey:
• CKNRFLFYNOWXFU-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-{[4-(furan-2-yl)thiophen-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C17H14ClNO2S and its molecular weight is 331.81. The purity is usually 95%.